Cas no 2137434-26-3 (rac-N-{[(1R,3S)-3-aminocyclopentyl]methyl}-2,3,3-trimethylbutanamide)

• Product Name: rac-N-{[(1R,3S)-3-aminocyclopentyl]methyl}-2,3,3-trimethylbutanamide
• CAS No: 2137434-26-3
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6011859
• PubChem ID: 165448067
• Update Time: 2025-08-02

rac-N-{[(1R,3S)-3-aminocyclopentyl]methyl}-2,3,3-trimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• EN300-701626
• 2137434-26-3
• rac-N-{[(1R,3S)-3-aminocyclopentyl]methyl}-2,3,3-trimethylbutanamide

• Inchi： 1S/C13H26N2O/c1-9(13(2,3)4)12(16)15-8-10-5-6-11(14)7-10/h9-11H,5-8,14H2,1-4H3,(H,15,16)/t9?,10-,11+/m1/s1
• InChI Key： GPZFOAUHTMXWPL-ZOCYIJKUSA-N
• SMILES： O=C(C(C)C(C)(C)C)NC[C@@H]1CC[C@@H](C1)N

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-N-{[(1R,3S)-3-aminocyclopentyl]methyl}-2,3,3-trimethylbutanamide

Rac-N-{[(1R,3S)-3-Aminocyclopentyl]Methyl}-2,3,3-Trimethylbutanamide: A Comprehensive Overview

The compound rac-N-{[(1R,3S)-3-aminocyclopentyl]methyl}-2,3,3-trimethylbutanamide (CAS No. 21374-4-26-3) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopentane ring substituted with an amino group and a trimethylbutanamide moiety. The stereochemistry at the 1R and 3S positions of the cyclopentane ring plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its structure suggests potential applications as an enzyme inhibitor or a modulator of cellular signaling pathways. The trimethylbutanamide group is known to enhance lipophilicity, which could improve bioavailability when used in drug delivery systems. Furthermore, the cyclopentane ring provides structural rigidity, which is often desirable in medicinal chemistry for optimizing pharmacokinetic properties.

One of the most promising areas of research involving this compound is its role in targeting specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and disrupting them has shown potential in treating diseases such as cancer and neurodegenerative disorders. The racemic nature of this compound (indicated by "rac-" in its name) suggests that it exists as a mixture of enantiomers, which may have different biological activities. However, recent advancements in asymmetric synthesis could enable the production of enantiomerically pure forms, potentially enhancing its therapeutic efficacy.

The synthesis of rac-N-{[(1R,3S)-3-aminocyclopentyl]methyl}-2,3,3-trimethylbutanamide involves multi-step organic reactions. Key steps include the formation of the cyclopentane ring through cyclization reactions and the subsequent introduction of the amide functionality. Researchers have explored various methodologies to optimize these steps, including the use of transition metal catalysts and microwave-assisted synthesis techniques. These innovations have significantly improved the yield and purity of the compound.

In terms of biological activity, this compound has shown moderate inhibitory effects on several enzymes associated with inflammatory pathways. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain regulation. While these results are preliminary, they underscore the potential of this compound as a lead molecule for anti-inflammatory drug development.

Another area of interest is its application in peptide chemistry. The presence of an amide bond makes it a suitable candidate for constructing peptide-based drugs. Recent research has focused on using this compound as a building block for designing bioactive peptides with enhanced stability and bioavailability. Its compatibility with solid-phase synthesis techniques further enhances its utility in this domain.

From an environmental perspective, understanding the degradation pathways of rac-N-{[(1R,3S)-3-aminocyclopentyl]methyl}-2,3,3-trimethylbutanamide is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation via hydrolysis and oxidation mechanisms. These findings are essential for developing sustainable manufacturing processes and ensuring minimal environmental footprint.

In conclusion,rac-N-{[(1R,S)-} is a versatile compound with diverse applications across chemistry and pharmacology. Its unique structure and stereochemistry make it a valuable tool for advancing drug discovery efforts while addressing challenges related to selectivity and bioavailability. As research continues to uncover new insights into its properties and potential uses,rac-N-{[(1R,S)-} will undoubtedly play a pivotal role in shaping future innovations in these fields.